Cas no 82491-60-9 (Dimethyl cyclopentylmalonate)

Dimethyl cyclopentylmalonate structure

Product Name:Dimethyl cyclopentylmalonate

CAS No:82491-60-9

MF:C₁₀H₁₆O₄

MW:200.231643676758

MDL:MFCD03844781

CID:60449

PubChem ID:87566616

Update Time:2024-10-27

Dimethyl cyclopentylmalonate Chemical and Physical Properties

Names and Identifiers

- Dimethyl cyclopentylmalonate
- Cyclopentylmalonic acid dimethyl ester
- dimethyl 2-cyclopentylpropanedioate
- Propanedioic acid, cyclopentyl-, dimethyl ester (9CI)
- 1,3-Dimethyl 2-cyclopentylpropanedioate
- SCHEMBL4491334
- Dimethyl cyclopentylpropanedioate
- CS-0187374
- FT-0693238
- 82491-60-9
- AS-30536
- C1621
- MFCD03844781
- 2-Cyclopentyl-malonic aciddimethyl ester
- Dimethyl 2-cyclopentylmalonate
- EN300-126930
- AKOS016347296
- DTXSID20564472
- Propanedioic acid, cyclopentyl-, dimethyl ester
- MDL： MFCD03844781
- Inchi： 1S/C10H16O4/c1-13-9(11)8(10(12)14-2)7-5-3-4-6-7/h7-8H,3-6H2,1-2H3
- InChI Key： KCCNEJJMJHDVCN-UHFFFAOYSA-N
- SMILES： O=C(C(C1CCCC1)C(OC)=O)OC

Computed Properties

Exact Mass: 200.10500
Monoisotopic Mass: 200.10485899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.4
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Color/Form: Not determined
Density: 1,09 g/cm3
Boiling Point: 240.9°C at 760 mmHg
Flash Point: 109.9°C
Refractive Index: 1.4480-1.4510
PSA: 52.60000
LogP: 1.13880
Solubility: Not determined

Dimethyl cyclopentylmalonate Security Information

Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Risk Phrases：R36/37/38

Dimethyl cyclopentylmalonate Customs Data

HS CODE：2917209090
Customs Data：

China Customs Code:
2917209090

Overview:

HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Dimethyl cyclopentylmalonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154224-25G	Dimethyl cyclopentylmalonate	82491-60-9	>97.0%(GC)	25g	¥1503.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154224-5g	Dimethyl cyclopentylmalonate	82491-60-9	>97.0%(GC)	5g	¥453.90	2023-09-03
Chemenu	CM203427-100g	dimethyl 2-cyclopentylmalonate	82491-60-9	97%	100g	$340	2021-06-15
TRC	D472108-250mg	Dimethyl Cyclopentylmalonate	82491-60-9		250mg	$ 50.00	2022-06-05
TRC	D472108-500mg	Dimethyl Cyclopentylmalonate	82491-60-9		500mg	$ 65.00	2022-06-05
TRC	D472108-2.5g	Dimethyl Cyclopentylmalonate	82491-60-9		2.5g	$ 115.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D863887-25g	Dimethyl Cyclopentylmalonate	82491-60-9	>97.0%(GC)	25g	￥1,220.40	2022-01-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-NV924-1g	Dimethyl cyclopentylmalonate	82491-60-9	>97.0%(GC)	1g	182.0CNY	2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-NV924-5g	Dimethyl cyclopentylmalonate	82491-60-9	>97.0%(GC)	5g	485.0CNY	2021-08-06
Chemenu	CM203427-100g	dimethyl 2-cyclopentylmalonate	82491-60-9	97%	100g	$***	2023-05-29

Dimethyl cyclopentylmalonate Production Method

Production Method 1

79917-28-5

82491-60-9

Reaction Conditions

1.1 Solvents: Dimethylformamide

Reference

Electroreductive cyclization. A comparison of the electrochemical and analogous chemical (MIRC) reaction

Nugent, Sean T.; et al, Tetrahedron Letters, 1982, 23(13), 1339-42

Production Method 2

82491-60-9

Reaction Conditions

1.1 Reagents: Sodium iodide

Reference

Electrochemical cyclodimerization of alkylidenemalonates

Elinson, Michail N.; et al, Tetrahedron, 1995, 51(17), 5035-46

Production Method 3

108-59-8

1556-18-9

82491-60-9

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide ; 4 h, 100 °C; 100 °C → rt
1.2 Reagents: Acetic acid , Water ; rt

Reference

Samarium(II) folding cascades involving hydrogen atom transfer for the synthesis of complex polycycles

Plesniak, Mateusz P.; et al, Nature Communications, 2018, 9(1), 1-9

Dimethyl cyclopentylmalonate Raw materials

Dimethyl cyclopentylmalonate Preparation Products

Dimethyl cyclopentylmalonate (82491-60-9)

Dimethyl cyclopentylmalonate Related Literature

1. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
2. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
3. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

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4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090

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Cas no 82491-60-9 (Dimethyl cyclopentylmalonate)

Dimethyl cyclopentylmalonate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Dimethyl cyclopentylmalonate Security Information

Dimethyl cyclopentylmalonate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Dimethyl cyclopentylmalonate Pricemore >>

Dimethyl cyclopentylmalonate Production Method

Production Method 1

Production Method 2

Production Method 3

Dimethyl cyclopentylmalonate Raw materials

Dimethyl cyclopentylmalonate Preparation Products

Dimethyl cyclopentylmalonate Related Literature

Related Categories

82491-60-9 (Dimethyl cyclopentylmalonate) Related Products